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4,15-diacetylnivalenol 4,15-diacetylnivalenol
Brand Name: Vulcanchem
CAS No.: 14287-82-2
VCID: VC0086541
InChI: InChI=1S/C19H24O9/c1-8-5-11-18(6-25-9(2)20,14(24)12(8)22)17(4)15(27-10(3)21)13(23)16(28-11)19(17)7-26-19/h5,11,13-16,23-24H,6-7H2,1-4H3/t11-,13-,14-,15-,16-,17?,18-,19?/m1/s1
SMILES: CC1=CC2C(C(C1=O)O)(C3(C(C(C(C34CO4)O2)O)OC(=O)C)C)COC(=O)C
Molecular Formula: C19H24O9
Molecular Weight: 396.4 g/mol

4,15-diacetylnivalenol

CAS No.: 14287-82-2

Main Products

VCID: VC0086541

Molecular Formula: C19H24O9

Molecular Weight: 396.4 g/mol

4,15-diacetylnivalenol - 14287-82-2

CAS No. 14287-82-2
Product Name 4,15-diacetylnivalenol
Molecular Formula C19H24O9
Molecular Weight 396.4 g/mol
IUPAC Name [(2R,3S,7R,9R,10R,11S)-11-acetyloxy-3,10-dihydroxy-1,5-dimethyl-4-oxospiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-yl]methyl acetate
Standard InChI InChI=1S/C19H24O9/c1-8-5-11-18(6-25-9(2)20,14(24)12(8)22)17(4)15(27-10(3)21)13(23)16(28-11)19(17)7-26-19/h5,11,13-16,23-24H,6-7H2,1-4H3/t11-,13-,14-,15-,16-,17?,18-,19?/m1/s1
Standard InChIKey PIHGROVBUUNPDW-SUWHGTQISA-N
Isomeric SMILES CC1=C[C@@H]2[C@]([C@@H](C1=O)O)(C3([C@@H]([C@H]([C@H](C34CO4)O2)O)OC(=O)C)C)COC(=O)C
SMILES CC1=CC2C(C(C1=O)O)(C3(C(C(C(C34CO4)O2)O)OC(=O)C)C)COC(=O)C
Canonical SMILES CC1=CC2C(C(C1=O)O)(C3(C(C(C(C34CO4)O2)O)OC(=O)C)C)COC(=O)C
Synonyms 4,15-diacetylnivalenol
DNIV
PubChem Compound 107714
Last Modified Nov 11 2021
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